Cas no 115920-54-2 (10-Methylundec-9-ene-2,6-diol)

• Product Name: 10-Methylundec-9-ene-2,6-diol
• CAS No: 115920-54-2
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 2613845
• Update Time: 2023-08-07

10-Methylundec-9-ene-2,6-diol Chemical and Physical Properties

Names and Identifiers

• 10-methylundec-9-ene-2,6-diol
• 10-Methylundec-9-ene-2,6-diol

• Inchi： 1S/C12H24O2/c1-10(2)6-4-8-12(14)9-5-7-11(3)13/h6,11-14H,4-5,7-9H2,1-3H3
• InChI Key： UPOHMIHTHXNVCR-UHFFFAOYSA-N
• SMILES： OC(CC/C=C(\C)/C)CCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 160
• Topological Polar Surface Area: 40.5